![molecular formula C20H19ClN2O2 B2701180 3-(4-chloro-3-methylphenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide CAS No. 2034434-61-0](/img/structure/B2701180.png)
3-(4-chloro-3-methylphenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-chloro-3-methylphenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)propanamide, also known as CMPD101, is a small molecule compound that has been extensively studied for its potential therapeutic applications. CMPD101 has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects.
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research has explored compounds with furan and pyridine motifs for their potential antimicrobial and antifungal properties. For example, new 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole were investigated for their in vitro antimicrobial screening against various bacteria and fungal species, showcasing some compounds' effectiveness comparable to standard drugs (Patel & Shaikh, 2010).
Antiviral Activities
Compounds incorporating furan derivatives have been synthesized and assessed for their antiviral activities. A study on 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one candidates revealed promising antiviral activity against H5N1 avian influenza virus, indicating the potential for developing new antiviral agents (Flefel et al., 2014).
Anti-inflammatory and Antibacterial Agents
Research into novel pyrazoline derivatives, including furan-2-yl motifs, has shown significant in vivo antiinflammatory and in vitro antibacterial activity. Such studies highlight the therapeutic potential of these compounds in treating inflammation and bacterial infections (Ravula et al., 2016).
Anticonvulsant Activity
Hybrid compounds derived from propanamides have been synthesized and evaluated for their anticonvulsant properties. This research indicates the potential of these molecular structures in developing new treatments for epilepsy and related disorders (Kamiński et al., 2015).
TRPV1 Antagonists for Pain Management
Pyridine derivatives have been developed as potent TRPV1 antagonists, demonstrating strong analgesic activity in vivo. This suggests the applicability of such compounds in pain management strategies (Ryu et al., 2015).
properties
IUPAC Name |
3-(4-chloro-3-methylphenyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2/c1-14-11-15(4-7-17(14)21)6-9-20(24)23-13-16-5-8-18(22-12-16)19-3-2-10-25-19/h2-5,7-8,10-12H,6,9,13H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFZFAQYHUCGGQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CCC(=O)NCC2=CN=C(C=C2)C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.